1,2-Benzisothiazole, 3-[(difluoromethyl)thio]-

• Molecular Formula: C8H5F2NS2
• Molecular Weight: 217.3 g/mol
• IUPAC Name: 3-(difluoromethylsulfanyl)-1,2-benzothiazole
• InChI: InChI=1S/C8H5F2NS2/c9-8(10)12-7-5-3-1-2-4-6(5)13-11-7/h1-4,8H
• InChI Key: KTCGAOCONIWPEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NS2)SC(F)F

Description

1,2-Benzisothiazole, 3-[(difluoromethyl)thio]- is a useful research compound. Its molecular formula is C8H5F2NS2 and its molecular weight is 217.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.1 g (0.02 mol) Potassium 1,2-benzoisothiazole-3-thiolate was suspended in 25 ml dioxane and treated with a solution of 5.6 g (0.10 mol) potassium hydroxide in 9 ml water. At a temperature of 60°-70° C., a slow stream of chlorodifluoromethane was passed through over 30 minutes. The mixture was added to 500 ml ice/water and extracted several times with ethyl acetate. The organic phase was dried over magnesium sulphate, filtered and concentrated. The residual oil was purified by silica gel column chromatography (eluent: hexane/diethyl ether 9:1).